Cas no 98476-15-4 (Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate)

Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate is a versatile heterocyclic compound featuring a pyrazole core substituted with a cyano group and an ester functionality, along with a pyridinyl moiety. Its structural framework makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (cyano, ester) and electron-donating (pyridinyl) groups enhances its reactivity, enabling diverse chemical transformations. This compound is often utilized in the synthesis of biologically active molecules due to its ability to serve as a scaffold for further functionalization. Its stability and well-defined reactivity profile make it a reliable choice for research and industrial applications.

Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate structure

98476-15-4 structure

Product Name:Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate

CAS No:98476-15-4

MF:C₁₂H₁₀N₄O₂

MW:242.23340177536

CID:94872

PubChem ID:13772955

Update Time:2025-06-08

Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate
- 5-Cyano-1-(4-pyridinyl)-1H-pyrazole-4-carboxylic acid ethyl ester
- ethyl 5-cyano-1-pyridin-4-ylpyrazole-4-carboxylate
- AKOS015907804
- DTXSID60548993
- ethyl5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate
- FT-0736678
- 98476-15-4
- DB-080529
- Inchi： 1S/C12H10N4O2/c1-2-18-12(17)10-8-15-16(11(10)7-13)9-3-5-14-6-4-9/h3-6,8H,2H2,1H3
- InChI Key： ITOJQBVQHMPFHX-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NN(C2C=CN=CC=2)C=1C#N)=O

Computed Properties

Exact Mass: 242.08037557g/mol
Monoisotopic Mass: 242.08037557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 80.8Å²

Experimental Properties

Density: 1.28

Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM175991-1g	ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate	98476-15-4	95%	1g	$549	2021-08-05
Chemenu	CM175991-1g	ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate	98476-15-4	95%	1g	$***	2023-04-18
Alichem	A029188315-1g	Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate	98476-15-4	95%	1g	$492.96	2023-08-31
Ambeed	A210767-1g	Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate	98476-15-4	95+%	1g	$460.0	2025-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1750922-1g	Ethyl 5-cyano-1-(pyridin-4-yl)-1h-pyrazole-4-carboxylate	98476-15-4	98%	1g	￥4186.00	2024-04-23
Crysdot LLC	CD11001088-1g	Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate	98476-15-4	95+%	1g	$581	2024-07-19

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Additional information on Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate (CAS No. 98476-15-4)

Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate (CAS No. 98476-15-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyrazole and pyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an ethyl carboxylate group and a cyano substituent, makes it a valuable building block for designing novel compounds with potential applications in drug discovery and crop protection.

In recent years, the demand for heterocyclic compounds like Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate has surged due to their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are increasingly exploring its derivatives for their potential as kinase inhibitors, which are pivotal in cancer therapy, and as pesticide intermediates to develop eco-friendly agrochemicals. The compound's CAS No. 98476-15-4 is frequently searched in academic databases and patent filings, reflecting its growing relevance in scientific innovation.

The synthesis of Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate typically involves multi-step reactions, including condensation and cyclization processes. Its pyridine ring enhances solubility and bioavailability, while the cyano group offers reactivity for further functionalization. These attributes align with the current trend of structure-activity relationship (SAR) studies, where minor modifications to the core structure can yield significant improvements in efficacy and selectivity.

From an industrial perspective, CAS No. 98476-15-4 is often discussed in the context of green chemistry and process optimization. Manufacturers are investing in scalable and environmentally benign synthetic routes to meet the rising demand while minimizing waste. This focus on sustainability resonates with the broader shift toward circular economy principles in chemical production.

In conclusion, Ethyl 5-cyano-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate represents a critical intersection of chemistry, biology, and environmental science. Its applications span from pharmaceutical intermediates to agrochemical precursors, making it a compound of enduring interest. As research continues to uncover its full potential, CAS No. 98476-15-4 will likely remain a focal point in the quest for innovative solutions to pressing global issues.